2-Methoxyethyl 1,3,6-trimethyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: 2-methoxyethyl 1,3,6-trimethyl-4-(3-nitrophenyl)-2-oxo-4H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H21N3O6/c1-11-14(16(21)26-9-8-25-4)15(19(3)17(22)18(11)2)12-6-5-7-13(10-12)20(23)24/h5-7,10,15H,8-9H2,1-4H3
• InChI Key: ZHEODWWCHIFPSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N(C(=O)N1C)C)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OCCOC
• Molecular Formula: C17H21N3O6
• Molecular Weight: 363.4 g/mol

Description

2-Methoxyethyl 1,3,6-trimethyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C17H21N3O6 and its molecular weight is 363.37. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Synthesis and in vitro Antidiabetic Screening of Novel Dihydropyrimidine Derivatives A series of N-substituted dihydropyrimidine derivatives were synthesized and evaluated for in vitro antidiabetic activity using the α-amylase inhibition assay. These compounds, characterized by NMR, IR spectroscopy, and mass spectrometry, represent a structurally similar class, highlighting the chemical versatility of dihydropyrimidines in medicinal chemistry applications (J. Lalpara et al., 2021).

Ring Expansion in Tetrahydropyrimidinones Exploring the rearrangement reactions, methyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate was synthesized and subjected to ring expansion, yielding derivatives of methyl 2-oxo-2,3,4,5-tetrahydro-1H-1,3-diazepine-6-carboxylate. This study demonstrates the chemical reactivity of the tetrahydropyrimidinone ring, which could be relevant for derivatives like the one (E. Bullock et al., 1972).

Chemical Properties and Reactions

Thermal Decarboxylation and Potential Anti-tumor Application The thermal decarboxylation of a related compound was investigated for the synthesis of methyl-2,4-dimethoxysalicylate, showing potential anti-tumor applications. This research demonstrates the potential of specific chemical transformations in developing therapeutic agents (H. A. Dabbagh et al., 2004).

Electrophilic Ipso-Substitution Reactions The study on electrophilic ipso-substitution reactions of methyl and methoxycarbonyl groups in thieno[2,3-d]pyrimidin-4-ones could provide insights into the chemical reactivity and potential functionalization strategies for the compound of interest, facilitating the exploration of its applications in various fields (B. Zh. et al., 2013).